Cas no 2411264-05-4 (1-(1H-Imidazol-2-yl)ethanol(hydrochloride))

• Product Name: 1-(1H-Imidazol-2-yl)ethanol(hydrochloride)
• CAS No: 2411264-05-4
• MF: C₅H₉ClN₂O
• MW: 148.590759992599
• CID: 6359613
• PubChem ID: 146049265
• Update Time: 2025-11-01

1-(1H-Imidazol-2-yl)ethanol(hydrochloride) Chemical and Physical Properties

Names and Identifiers

• 1-(1H-Imidazol-2-yl)ethanol(hydrochloride)
• AT28147
• EN300-7562795
• 2411264-05-4
• 1-(1H-Imidazol-2-yl)ethanol;hydrochloride
• Z4326395573
• 1-(1H-IMIDAZOL-2-YL)ETHAN-1-OL HCL
• 1-(1H-imidazol-2-yl)ethan-1-ol hydrochloride

• Inchi： 1S/C5H8N2O.ClH/c1-4(8)5-6-2-3-7-5;/h2-4,8H,1H3,(H,6,7);1H
• InChI Key： OFWUIFKICARGEW-UHFFFAOYSA-N
• SMILES： Cl.OC(C)C1=NC=CN1

Computed Properties

• Exact Mass: 148.0403406g/mol
• Monoisotopic Mass: 148.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 76.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.9Ų

Additional information on 1-(1H-Imidazol-2-yl)ethanol(hydrochloride)

Comprehensive Overview of 1-(1H-Imidazol-2-yl)ethanol (Hydrochloride) (CAS No. 2411264-05-4)

1-(1H-Imidazol-2-yl)ethanol (Hydrochloride), with the CAS number 2411264-05-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the imidazole derivatives family, which is widely recognized for its diverse biological activities and applications in drug development. The presence of the imidazole ring and the ethanol moiety in its structure makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential as a building block for antifungal agents, enzyme inhibitors, and other therapeutic compounds.

In recent years, the demand for imidazole-based compounds like 1-(1H-Imidazol-2-yl)ethanol (Hydrochloride) has surged due to their relevance in drug discovery and medicinal chemistry. The compound's unique structure allows it to interact with various biological targets, making it a valuable candidate for high-throughput screening and structure-activity relationship (SAR) studies. Its hydrochloride salt form enhances solubility, which is crucial for in vitro and in vivo applications. This property aligns with the growing trend of optimizing drug bioavailability and formulation stability in the pharmaceutical industry.

One of the most frequently searched questions about CAS No. 2411264-05-4 is its role in anticancer research. While direct studies on this specific compound are limited, its structural analogs have shown promising results in targeting cancer cell proliferation and apoptosis pathways. The imidazole core is known to inhibit key enzymes like cytochrome P450, which plays a role in metabolic drug interactions. This has led to increased interest in exploring its potential as a lead compound for personalized medicine and targeted therapies.

Another hot topic in the scientific community is the application of 1-(1H-Imidazol-2-yl)ethanol (Hydrochloride) in green chemistry. With the rise of sustainable synthesis methods, researchers are investigating eco-friendly approaches to produce imidazole derivatives. The compound's compatibility with catalytic processes and biodegradable solvents makes it a candidate for environmentally benign pharmaceutical manufacturing. This aligns with global initiatives to reduce carbon footprints and hazardous waste in chemical production.

From a technical perspective, the synthesis of 1-(1H-Imidazol-2-yl)ethanol (Hydrochloride) involves multi-step reactions, including condensation, reduction, and salt formation. Advanced techniques like NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. The compound's physicochemical properties, such as melting point, solubility, and stability under various pH conditions, are critical for its practical applications. These details are often sought after by laboratory technicians and quality control specialists.

In conclusion, 1-(1H-Imidazol-2-yl)ethanol (Hydrochloride) (CAS No. 2411264-05-4) is a compound of significant interest in modern pharmaceutical research and industrial chemistry. Its versatile structure, combined with its potential in drug development and sustainable synthesis, positions it as a key player in advancing scientific innovation. As research continues to unfold, this compound is likely to remain a focal point for academic and commercial exploration.